kericembrenolide A
kericembrenolide A
Brand Name:
Vulcanchem
CAS No.:
104992-94-1
VCID:
VC0217768
InChI:
InChI=1S/C22H30O4/c1-14-7-6-8-15(2)11-19(25-18(5)23)12-16(3)13-21-20(10-9-14)17(4)22(24)26-21/h7,11,13,19-21H,4,6,8-10,12H2,1-3,5H3/b14-7-,15-11-,16-13-/t19-,20-,21+/m1/s1
SMILES:
CC1=CCCC(=CC(CC(=CC2C(CC1)C(=C)C(=O)O2)C)OC(=O)C)C
Molecular Formula:
C22H30O4
Molecular Weight:
358.5 g/mol
kericembrenolide A
CAS No.: 104992-94-1
Main Products
VCID: VC0217768
Molecular Formula: C22H30O4
Molecular Weight: 358.5 g/mol
| CAS No. | 104992-94-1 |
|---|---|
| Product Name | kericembrenolide A |
| Molecular Formula | C22H30O4 |
| Molecular Weight | 358.5 g/mol |
| IUPAC Name | [(3aR,6Z,10Z,12S,14Z,15aS)-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-12-yl] acetate |
| Standard InChI | InChI=1S/C22H30O4/c1-14-7-6-8-15(2)11-19(25-18(5)23)12-16(3)13-21-20(10-9-14)17(4)22(24)26-21/h7,11,13,19-21H,4,6,8-10,12H2,1-3,5H3/b14-7-,15-11-,16-13-/t19-,20-,21+/m1/s1 |
| Standard InChIKey | QPGQFHSQSJTROZ-ZRGOFDNFSA-N |
| Isomeric SMILES | C/C/1=C/CC/C(=C\[C@H](C/C(=C\[C@H]2[C@H](CC1)C(=C)C(=O)O2)/C)OC(=O)C)/C |
| SMILES | CC1=CCCC(=CC(CC(=CC2C(CC1)C(=C)C(=O)O2)C)OC(=O)C)C |
| Canonical SMILES | CC1=CCCC(=CC(CC(=CC2C(CC1)C(=C)C(=O)O2)C)OC(=O)C)C |
| Synonyms | kericembrenolide A |
| PubChem Compound | 6439017 |
| Last Modified | Nov 11 2021 |
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